N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-2-(4-nitrophenoxy)acetamide

• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol
• IUPAC Name: N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H17N3O5/c1-10-2-7-14-13(8-10)16(24-18-14)17-15(20)9-23-12-5-3-11(4-6-12)19(21)22/h3-6,10H,2,7-9H2,1H3,(H,17,20)
• InChI Key: LJFGHKBTZTUHPE-UHFFFAOYSA-N
• SMILES: CC1CCC2=NOC(=C2C1)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]

Description

N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-2-(4-nitrophenoxy)acetamide, commonly known as TBOA, is a potent inhibitor of glutamate transporters. It is a chemical compound that has been extensively studied in the field of neuroscience due to its potential therapeutic applications in the treatment of various neurological disorders. The purpose of

Mechanism of Action

TBOA inhibits glutamate transporters by binding to the substrate-binding site of the transporter. This prevents the reuptake of glutamate from the synaptic cleft, leading to an increase in extracellular glutamate levels. This increase in glutamate levels can have both beneficial and detrimental effects on neuronal function, depending on the context. In some cases, it can lead to excitotoxicity and neuronal damage, while in others, it can enhance synaptic transmission and plasticity.
Biochemical and Physiological Effects:
TBOA has been shown to have a variety of biochemical and physiological effects on the nervous system. It has been shown to increase extracellular glutamate levels, which can lead to enhanced synaptic transmission and plasticity. It has also been shown to have neuroprotective effects in animal models of stroke and neurodegenerative diseases. However, TBOA can also have detrimental effects on neuronal function, including excitotoxicity and neuronal damage.

Advantages and Limitations for Lab Experiments

TBOA has several advantages and limitations for lab experiments. One advantage is its potency and selectivity for glutamate transporters, which makes it a useful tool for studying glutamate signaling in the nervous system. Another advantage is its ability to modulate synaptic transmission and plasticity, which can be useful for studying the mechanisms underlying learning and memory. However, TBOA also has several limitations, including its potential for excitotoxicity and neuronal damage, which can complicate the interpretation of experimental results.

Future Directions

For the study of TBOA include the development of more selective and potent inhibitors of glutamate transporters, the investigation of its long-term effects on neuronal function and behavior, and the development of novel drug delivery systems.

Synthesis Methods

The synthesis of TBOA involves a multistep process that starts with the reaction between 5-methyl-4,5,6,7-tetrahydro-1-benzisoxazole and chloroacetyl chloride. The resulting intermediate is then reacted with 4-nitrophenol in the presence of a base to yield the final product, TBOA. This synthetic method has been optimized to produce high yields of TBOA with high purity.

Scientific Research Applications

TBOA has been extensively studied in the field of neuroscience due to its potential therapeutic applications in the treatment of various neurological disorders. It has been shown to be a potent inhibitor of glutamate transporters, which are responsible for the reuptake of glutamate from the synaptic cleft. Glutamate is a neurotransmitter that plays a crucial role in synaptic transmission and plasticity. Dysregulation of glutamate signaling has been implicated in the pathophysiology of various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.